Cas no 1354488-36-0 (Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354488-36-0
• MF: C₁₂H₁₄Cl₂N₂O₅
• MW: 337.155961513519
• CID: 4696208
• Update Time: 2025-08-03

Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2-chloro-4-nitrophenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C12H13ClN2O5.ClH/c1-19-12(16)10-5-8(6-14-10)20-11-3-2-7(15(17)18)4-9(11)13;/h2-4,8,10,14H,5-6H2,1H3;1H/t8-,10+;/m1./s1
• InChI Key： YQQIFSAKNMJMCM-SCYNACPDSA-N
• SMILES： ClC1C=C(C=CC=1O[C@H]1CN[C@H](C(=O)OC)C1)[N+](=O)[O-].Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Topological Polar Surface Area: 93.4

Additional information on Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride

Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride: A Comprehensive Overview

Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride, a complex organic compound with the CAS number 1354488-36-0, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride features a pyrrolidine core, which is a key pharmacophore in many bioactive molecules. The presence of stereocenters at the 2S and 4S positions enhances its chiral nature, contributing to its specific interactions with biological targets. This stereochemical configuration is crucial for its pharmacological effects and has been a focus of interest in recent studies.

Recent research has highlighted the potential of this compound as an antimicrobial agent. Studies have demonstrated that Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride exhibits inhibitory activity against various bacterial and fungal strains. The 2-Chloro-4-nitrophenoxy moiety plays a pivotal role in this activity by interacting with essential bacterial enzymes and disrupting vital metabolic pathways. These findings suggest that this compound could be a valuable candidate for developing novel antimicrobial therapies.

In addition to its antimicrobial properties, Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride has shown promise in anti-inflammatory applications. Preclinical studies have indicated that it can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. The hydrochloride salt form of the compound enhances its solubility and bioavailability, making it more effective in therapeutic settings. This has opened up new avenues for exploring its potential in treating chronic inflammatory diseases.

The synthesis of Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only improve the efficiency of production but also ensure the scalability of the process for industrial applications.

One of the most intriguing aspects of Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. Preliminary studies have shown that this compound can inhibit specific kinases by binding to their active sites and blocking their catalytic activity. This mechanism of action makes it a promising candidate for developing targeted therapies against kinase-dependent disorders.

The pharmacokinetic profile of Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride has been extensively evaluated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into how the compound behaves within the body and have helped optimize its formulation for better therapeutic efficacy. The hydrochloride salt form has been found to enhance its bioavailability and prolong its half-life, making it more suitable for clinical use.

Future research on Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride is likely to focus on further elucidating its mechanism of action and exploring its potential in treating other diseases. The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and clinicians to ensure comprehensive understanding and application. This compound represents an exciting example of how structural modifications can lead to significant improvements in drug design and development.

In conclusion, Methyl (2S,4S)-4-(2-Chloro-4-nitrophenoxy)-2-pyrrolidinecarboxylate Hydrochloride is a multifaceted compound with diverse biological activities. Its unique structural features make it a valuable tool in pharmaceutical research, offering potential solutions for various therapeutic challenges. As more studies are conducted on this compound, its full therapeutic potential is expected to be realized, leading to innovative treatments for human diseases.